Cas no 88346-58-1 (1H-Imidazole, 2,4-dibutyl-)

• Product Name: 1H-Imidazole, 2,4-dibutyl-
• CAS No: 88346-58-1
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 636208
• PubChem ID: 13143730
• Update Time: 2025-04-19

1H-Imidazole, 2,4-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4-dibutyl-
• 2,5-dibutyl-1H-imidazole
• SCHEMBL3840247
• DTXSID60521529
• 88346-58-1

• Inchi： 1S/C11H20N2/c1-3-5-7-10-9-12-11(13-10)8-6-4-2/h9H,3-8H2,1-2H3,(H,12,13)
• InChI Key： CIKKWSATWSYOHV-UHFFFAOYSA-N
• SMILES： N1C(CCCC)=NC=C1CCCC

Computed Properties

• Exact Mass: 180.162648646g/mol
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų